2-(3,6-Dihydroxyxanthen-9-yl)benzoic acid, potassium salt

• CAS RN: 71646-96-3
• Molecular Formula: C20H13KO5
• Molecular Weight: 372.4 g/mol
• IUPAC Name: potassium;2-(3,6-dihydroxy-9H-xanthen-9-yl)benzoate
• InChI: InChI=1S/C20H14O5.K/c21-11-5-7-15-17(9-11)25-18-10-12(22)6-8-16(18)19(15)13-3-1-2-4-14(13)20(23)24;/h1-10,19,21-22H,(H,23,24);/q;+1/p-1
• InChI Key: DATRKGPIFCZHSN-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C(=C1)C2C3=C(C=C(C=C3)O)OC4=C2C=CC(=C4)O)C(=O)[O-].[K+]

Description

2-(3,6-Dihydroxyxanthen-9-yl)benzoic acid, potassium salt is a useful research compound. Its molecular formula is C20H13KO5 and its molecular weight is 372.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous potassium hydroxide (1 mL of 0.1 N, 0.1 mmol) was added to a solution of 2-(3,6-dihydroxy-9H-xanthen-9-yl)-benzoic acid [33 mg, 0.1 mmol, Cui, Y. et al., Yaoxue Tongbao, 1982, 17(9), 528] in 5 mL of ethanol and the mixture was stirred for additional 2 h at room temperature. The mixture was evaporated to dryness under reduced pressure to give 37 mg (100% yield) of the desired compound as a orange solid, mp>300° C. 1H NMR (D2O, 300 MHz): δ 5.76 [s, H, —CH], 6.94-6.99 [m, 1H, Ar—H], 7.09-7.13 [m, 2H, Ar—H], 7.26-7.31 [m, 6H, Ar—H], 7.49-7.54 [m, 1H, Ar—H].